Cas no 2098002-37-8 (4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide)

• Product Name: 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide
• CAS No: 2098002-37-8
• MF: C₁₁H₂₃N₅
• MW: 225.33382153511
• CID: 5727187
• PubChem ID: 121204681
• Update Time: 2025-06-08

4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• AKOS026712995
• 2098002-37-8
• 4-(1-methylpiperidin-4-yl)piperazine-1-carboximidamide
• F1907-8700
• 1-Piperazinecarboximidamide, 4-(1-methyl-4-piperidinyl)-
• 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide

• Inchi： 1S/C11H23N5/c1-14-4-2-10(3-5-14)15-6-8-16(9-7-15)11(12)13/h10H,2-9H2,1H3,(H3,12,13)
• InChI Key： JVDNCYFESPXRPS-UHFFFAOYSA-N
• SMILES： N1(CCN(C(=N)N)CC1)C1CCN(C)CC1

Computed Properties

• Exact Mass: 225.19534575g/mol
• Monoisotopic Mass: 225.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 327.5±52.0 °C(Predicted)
• pka: 14.41±0.20(Predicted)

Additional information on 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide

Introduction to 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide (CAS No. 2098002-37-8)

4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile applications. This compound, identified by the CAS number 2098002-37-8, has garnered attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The structural motif of this compound, featuring a piperazine ring linked to a methylpiperidine moiety and terminated with a carboximidamide group, imparts unique chemical properties that make it valuable in medicinal chemistry.

The pharmacological relevance of 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide stems from its ability to interact with multiple biological targets. Recent studies have highlighted its potential in the development of drugs targeting neurological disorders, particularly those involving dopaminergic and serotonergic pathways. The presence of the piperazine and piperidine rings suggests favorable binding affinity to certain neurotransmitter receptors, making this compound a promising candidate for further exploration.

In the context of drug discovery, the carboximidamide functional group in 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derived molecules. This group can serve as a hinge point for designing molecules with enhanced solubility and metabolic stability, which are critical factors for clinical efficacy. The ability to fine-tune these properties through structural modifications offers a significant advantage in optimizing drug candidates for therapeutic use.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide and biological targets. These studies have revealed that subtle changes in the substitution pattern around the piperazine ring can significantly alter binding affinity and selectivity. Such insights are invaluable for designing next-generation drugs with improved therapeutic profiles.

The synthesis of 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis typically involves nucleophilic substitution reactions, cyclization processes, and functional group transformations. Each step must be meticulously controlled to ensure high yield and purity, which are essential for pharmaceutical applications. Recent innovations in synthetic methodologies have streamlined these processes, making it feasible to produce this compound on a larger scale.

The versatility of 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials with specialized properties, such as liquid crystals and organic semiconductors. The unique electronic characteristics of the piperazine and piperidine rings contribute to the formation of materials with high thermal stability and optical activity.

Current research is focused on expanding the applications of 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide by exploring novel synthetic routes and derivatives. By leveraging cutting-edge techniques such as flow chemistry and biocatalysis, scientists aim to develop more sustainable and efficient methods for producing this compound. These efforts not only enhance the accessibility of 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide but also pave the way for discovering new therapeutic agents.

The future prospects of 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide are promising, with ongoing studies indicating its potential in addressing unmet medical needs. As our understanding of biological systems continues to evolve, so does the demand for innovative molecules like 4-(1-Methylpiperidin-4-yl)piperazine-1-carboximidamide. Its unique structural features and functional properties position it as a cornerstone in the development of next-generation pharmaceuticals.